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Compound of Interest

Compound Name: 2,3,5,6-Tetrafluorotoluene

Cat. No.: B1329407 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of 2,3,5,6-
Tetrafluorotoluene, a halogenated organic compound. Adherence to these procedures is

critical for ensuring laboratory safety and regulatory compliance.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing the appropriate Personal

Protective Equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab

coat. All handling of 2,3,5,6-Tetrafluorotoluene and its waste should be conducted in a well-

ventilated area, preferably within a chemical fume hood.

Waste Segregation and Collection
Proper segregation of chemical waste is paramount to prevent dangerous reactions and to

facilitate correct disposal. 2,3,5,6-Tetrafluorotoluene is a halogenated organic compound and

must be collected separately from non-halogenated organic and inorganic wastes.[1][2][3]

Key Segregation Steps:

Designated Waste Container: Use a clearly labeled, dedicated container for halogenated

organic waste.[1][2] This container should be in good condition, compatible with the

chemical, and have a secure, tightly sealing lid.[2]
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Labeling: The container must be labeled with the words "Hazardous Waste" and the full

chemical name: "Waste 2,3,5,6-Tetrafluorotoluene".[2][3] Do not use abbreviations or

chemical formulas.[2]

No Mixing: Do not mix 2,3,5,6-Tetrafluorotoluene waste with other waste streams, such as

non-halogenated solvents, acids, bases, or oxidizers.[3]

Step-by-Step Disposal Procedure
Collection: Carefully transfer waste 2,3,5,6-Tetrafluorotoluene into the designated and pre-

labeled halogenated waste container. Avoid overfilling the container; it is recommended to fill

it to no more than 75% capacity to allow for vapor expansion.[4]

Secure Closure: Tightly seal the waste container immediately after adding the waste to

prevent the release of flammable and potentially harmful vapors.[2]

Temporary Storage: Store the sealed waste container in a designated, well-ventilated, and

cool hazardous waste accumulation area.[2][5] This area should be away from heat sources,

sparks, and open flames.[5][6][7][8]

Disposal Request: Contact your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal contractor to arrange for pickup and final

disposal. Waste must be disposed of at an approved waste disposal plant.[6][7]

Record Keeping: Maintain accurate records of the amount of waste generated and its

disposal date, in accordance with your institution's policies and local regulations.

Quantitative Data Summary
The following table summarizes key safety and physical property data for fluorinated toluene

compounds, which are structurally similar to 2,3,5,6-Tetrafluorotoluene. This information is

critical for safe handling and storage.
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Property Value Source

Flash Point
< -7 °C / < 19.4 °F (for 1,3,5-

Trifluorobenzene)
[7]

Boiling Point
75 - 76 °C / 167 - 168.8 °F (for

1,3,5-Trifluorobenzene)
[7]

Specific Gravity
1.270 (for 1,3,5-

Trifluorobenzene)
[7]

Vapor Density
4.76 (for 1,3,5-

Trifluorobenzene)
[7]

Experimental Protocols
This document provides operational guidance for disposal and does not cite specific

experimental protocols that would require detailed methodologies. The procedures outlined are

based on established safety protocols for handling halogenated organic compounds.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of 2,3,5,6-
Tetrafluorotoluene.
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Caption: Disposal workflow for 2,3,5,6-Tetrafluorotoluene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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